Cas no 1783710-38-2 (2-bromo-3-fluoro-1,4-dimethoxybenzene)

• Product Name: 2-bromo-3-fluoro-1,4-dimethoxybenzene
• CAS No: 1783710-38-2
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• MDL: MFCD28738437
• CID: 4971869
• PubChem ID: 84797223
• Update Time: 2026-02-27

2-bromo-3-fluoro-1,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-fluoro-1,4-dimethoxybenzene
• 1-Bromo-3,6-dimethoxy-2-fluorobenzene
• LT0110
• SY275704
• DB-422968
• 1783710-38-2
• MFCD28738437
• F72550

• MDL： MFCD28738437
• Inchi： 1S/C8H8BrFO2/c1-11-5-3-4-6(12-2)8(10)7(5)9/h3-4H,1-2H3
• InChI Key： WVHSWOXVZZCGQV-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OC)OC)F

Computed Properties

• Exact Mass: 233.96917g/mol
• Monoisotopic Mass: 233.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 18.5

Additional information on 2-bromo-3-fluoro-1,4-dimethoxybenzene

Recent Advances in the Application of 2-Bromo-3-fluoro-1,4-dimethoxybenzene (CAS: 1783710-38-2) in Chemical Biology and Pharmaceutical Research

2-Bromo-3-fluoro-1,4-dimethoxybenzene (CAS: 1783710-38-2) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Its unique structural features, such as the presence of bromine and fluorine substituents, make it a valuable building block for the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors and receptor modulators.

One of the most notable applications of 2-bromo-3-fluoro-1,4-dimethoxybenzene is its role in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the introduction of fluorine atoms into inhibitor scaffolds has been shown to enhance binding affinity and metabolic stability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases, with IC50 values in the nanomolar range. The researchers attributed this activity to the electron-withdrawing effects of the fluorine atom, which optimized interactions with the kinase active site.

In addition to its use in kinase inhibitor development, 2-bromo-3-fluoro-1,4-dimethoxybenzene has been employed in the synthesis of fluorinated analogs of natural products. A recent study in Organic Letters highlighted its application in the late-stage fluorination of bioactive alkaloids, resulting in compounds with improved pharmacokinetic properties. The bromine substituent in this compound also facilitates further functionalization via cross-coupling reactions, enabling the rapid diversification of molecular scaffolds for drug discovery.

Another emerging area of research involves the use of 2-bromo-3-fluoro-1,4-dimethoxybenzene in the development of positron emission tomography (PET) radiotracers. The fluorine-18 isotope, a common radiolabel for PET imaging, can be introduced into this scaffold to create probes for studying disease mechanisms. A 2024 study in Chemical Communications reported the successful synthesis of a fluorine-18-labeled derivative, which showed promising results in preclinical imaging of tumor hypoxia. This highlights the compound's potential in translational research and diagnostic applications.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-bromo-3-fluoro-1,4-dimethoxybenzene. Recent advancements in flow chemistry and continuous manufacturing have addressed some of these issues, as demonstrated in a 2023 ACS Sustainable Chemistry & Engineering publication. The authors developed a scalable and environmentally friendly route to produce this compound with high yield and purity, paving the way for its broader adoption in industrial settings.

In conclusion, 2-bromo-3-fluoro-1,4-dimethoxybenzene (CAS: 1783710-38-2) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural properties enable the development of diverse bioactive molecules, from kinase inhibitors to PET radiotracers. Ongoing research efforts are expected to further expand its applications, particularly in the areas of targeted therapy and molecular imaging. As synthetic methodologies improve, this compound is poised to play an even greater role in the discovery of next-generation therapeutics.